Cas no 1593836-53-3 (2-CYCLOBUTYL-2-METHYLPROPAN-1-OL)

• Product Name: 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL
• CAS No: 1593836-53-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD30482828
• CID: 4610610
• PubChem ID: 116491298
• Update Time: 2025-05-22

2-CYCLOBUTYL-2-METHYLPROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL
• Cyclobutaneethanol, β,β-dimethyl-

• MDL： MFCD30482828
• Inchi： 1S/C8H16O/c1-8(2,6-9)7-4-3-5-7/h7,9H,3-6H2,1-2H3
• InChI Key： AJGPPZYQZMWBDB-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(C)(C)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL

Recent Advances in the Study of 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL (CAS: 1593836-53-3) in Chemical Biology and Pharmaceutical Research

The compound 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL (CAS: 1593836-53-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL, which serves as a key intermediate in the synthesis of more complex molecules. Its cyclobutyl and methylpropyl groups contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated that derivatives of 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL exhibit promising biological activities, including anti-inflammatory and anti-proliferative effects. For instance, a recent publication in the Journal of Medicinal Chemistry reported that a series of analogs derived from this compound showed significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer.

Furthermore, computational studies have provided insights into the molecular interactions between 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL derivatives and their biological targets. Molecular docking simulations revealed that the cyclobutyl ring plays a critical role in binding to the active sites of target proteins, thereby enhancing the specificity and potency of the compounds. These computational findings are supported by experimental data, which validate the predicted binding modes and affinities.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL derivatives. Issues such as poor solubility and metabolic stability need to be addressed to facilitate their transition from preclinical to clinical development. Ongoing research is focused on structural modifications to improve these properties while retaining the desired biological activity.

In conclusion, 2-CYCLOBUTYL-2-METHYLPROPAN-1-OL (CAS: 1593836-53-3) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its derivatives for improved drug-like properties and exploring their potential in treating a broader range of diseases.